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Compound of Interest

Compound Name: Z-Val-Gly-Oet
CAS No.: 2766-17-8
Cat. No.: B2437278
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Audience: Senior Researchers, Medicinal Chemists, and Analytical Scientists.

Executive Summary

The precise characterization of protected dipeptides is a cornerstone of peptide therapeutics
and peptidomimetic drug design. This guide provides a definitive technical analysis of N-
Benzyloxycarbonyl-L-valylglycine ethyl ester (Z-Val-Gly-OEt). Beyond simple molecular weight
lookups, we explore the causality between isotopic distributions and mass spectrometry (MS)
signals, providing a self-validating framework for experimental verification.

Compound ldentity:

* |[UPAC Name: Ethyl 2-[[(2S)-3-methyl-2-
(phenylmethoxycarbonylamino)butanoyllamino]acetate[1]

« CAS Number: 2766-17-8[1][2]
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e Molecular Formula:
[11[3]

Structural Anatomy & Fragmentation Logic

To understand the mass properties, we must first deconstruct the molecule into its synthons. In
peptide chemistry, mass is not a static number but a sum of modular residues.

Modular Breakdown

The molecule consists of four distinct chemical modules. Understanding these modules is
critical for interpreting MS fragmentation patterns (MS/MS).

Z-Group (Cbz): The N-terminal protecting group (

). It is acid-stable but sensitive to catalytic hydrogenolysis.

Valine Residue: The hydrophobic core (

)

Glycine Residue: The flexible linker (

).

Ethyl Ester: The C-terminal protecting group (

Structural Visualization (DOT)

The following diagram maps the chemical connectivity and the logical flow of mass addition.
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Mass Contribution: ~57 Da

Full Molecule
Z-Val-Gly-OEt
C17H24N205

Click to download full resolution via product page

Figure 1: Modular decomposition of Z-Val-Gly-OEt showing the connectivity of protecting
groups and amino acid residues.

Molecular Weight vs. Molar Mass: The Calculation

In high-precision contexts (e.g., LC-MS/MS vs. preparative weighing), distinguishing between
Monoisotopic Mass and Average Molar Mass is imperative.

The Scientific Distinction

e Average Molar Mass: Used for stoichiometry (weighing powders). It accounts for the natural
abundance of all isotopes (e.g.,

IS 1.1% of Carbon).[4][5]

» Monoisotopic Mass: Used for Mass Spectrometry.[4][6][7] It calculates the mass using only
the most abundant isotope (

Computational Derivation Table

The following table derives the exact values based on IUPAC standard atomic weights.
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Monoisotop Average L L
Contributio Contributio

Element Count ic Mass Mass (
n (Mono) n (Avg)
(Da) g/mol )
Carbon (C) 17 12.00000 12.011 204.00000 204.187
Hydrogen (H) 24 1.00783 1.008 24.18792 24.192
Nitrogen (N) 2 14.00307 14.007 28.00614 28.014
Oxygen (O) 5 15.99491 15.999 79.97455 79.995
TOTAL - - - 336.16861 336.388

Critical Insight: If you set your Mass Spectrometer to look for 336.4 (Average), you will miss the
peak. The instrument detects the monoisotopic ion at 336.17 m/z.

Experimental Validation Protocol

Trustworthiness in science comes from self-validation. Use this protocol to confirm the identity
of Z-Val-Gly-OEt.

LC-MS Validation Workflow

This workflow ensures that the substance synthesized or purchased matches the theoretical
calculations.

Reagents:

e Solvent A: Water + 0.1% Formic Acid.

e Solvent B: Acetonitrile + 0.1% Formic Acid.

e Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters BEH).

Method:

o Dissolution: Dissolve 1 mg of Z-Val-Gly-OEt in 1 mL of 50:50 Water:Acetonitrile.

« lonization: Electrospray lonization (ESI) in Positive Mode (+).
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e Detection: Scan range 100-1000 m/z.

Expected Mass Spectrum Signals

In ESI+, the molecule will protonate or form adducts.

lon Species Formula Calculation (Mono) Expected m/z
Protonated 337.1759
Sodium Adduct 359.1584
Potassium Adduct 375.1323

Validation Checkpoint: If you observe a strong peak at 337.2 and a satellite peak at 359.2, the
molecular weight is confirmed.

MS Logic Diagram
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Sample Prep
Z-Val-Gly-OEt in MeOH/H20
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Signal Amplification

Peak at 337.17 m/z

Spectrum Output T

Click to download full resolution via product page
Figure 2: Logical flow of Mass Spectrometry validation for Z-Val-Gly-OEt.

Synthesis & Application Context

Understanding the synthesis provides context for potential impurities (e.g., unreacted Z-Val-
OH).

Synthesis Pathway

The standard synthesis involves the coupling of Z-Val-OH (Carboxyl component) with H-Gly-
OEt (Amine component) using a coupling reagent like DCC or EDC/HOBL.

¢ Reaction:
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 Purification: The product is hydrophobic (due to Z and Val). It typically precipitates or is
extracted into Ethyl Acetate, while unreacted Gly-OEt remains in the aqueous phase.

Storage and Stability

o Hygroscopicity: Low. The Z-group and Ethyl ester make it relatively lipophilic.
o Storage:
is recommended for long-term storage to prevent ester hydrolysis (loss of OEt group).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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